Cas no 39876-33-0 (Benzothiazole,5-methoxy-2-(2-pyridinyl)-)

Benzothiazole,5-methoxy-2-(2-pyridinyl)- structure
39876-33-0 structure
Product Name:Benzothiazole,5-methoxy-2-(2-pyridinyl)-
CAS No:39876-33-0
MF:C13H10N2OS
MW:242.296301364899
CID:322197
PubChem ID:187806
Update Time:2025-04-19

Benzothiazole,5-methoxy-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,5-methoxy-2-(2-pyridinyl)-
    • 5-methoxy-2-pyridin-2-yl-1,3-benzothiazole
    • Benzothiazole, 5-methoxy-2-(2-pyridyl)-
    • methyl 2-(2-pyridinyl)-1,3-benzothiazol-5-yl ether
    • SCHEMBL8050339
    • 39876-33-0
    • CHEMBL2269954
    • DTXSID80192917
    • Inchi: 1S/C13H10N2OS/c1-16-9-5-6-12-11(8-9)15-13(17-12)10-4-2-3-7-14-10/h2-8H,1H3
    • InChI Key: UFPJZRHJGSFLKA-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CN=2)=NC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 242.0515
  • Monoisotopic Mass: 242.051384
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2
  • XLogP3: 3

Experimental Properties

  • Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 124 ºC (methanol )
  • Boiling Point: 419.7°Cat760mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.662
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 35.01
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